![molecular formula C20H26N2O2 B5366209 [3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol](/img/structure/B5366209.png)
[3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a piperidine derivative that has a unique structure and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of [3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which can improve mood and cognitive function. It has also been shown to have antioxidant properties, which can protect against oxidative stress and neurodegeneration.
Advantages and Limitations for Lab Experiments
One advantage of [3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol is its potential as a research tool in the study of neurodegenerative disorders. However, one limitation is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on [3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol. One direction is the investigation of its potential as a treatment for other neurological disorders, such as multiple sclerosis and Huntington's disease. Another direction is the development of more efficient synthesis methods to improve its availability for research purposes. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of [3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol has been achieved using different methods. One of the most common methods involves the reaction of isobutyraldehyde, isoquinoline-5-carboxylic acid, and piperidine in the presence of a catalyst. Another method involves the reaction of 3-(4-chlorophenyl)-1-(2,4-dichlorophenyl)prop-2-en-1-one with piperidine and isoquinoline-5-carboxylic acid in the presence of a reducing agent.
Scientific Research Applications
[3-isobutyl-1-(isoquinolin-5-ylcarbonyl)piperidin-3-yl]methanol has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its potential as an antipsychotic drug. It has also been studied for its potential as a treatment for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
[3-(hydroxymethyl)-3-(2-methylpropyl)piperidin-1-yl]-isoquinolin-5-ylmethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2/c1-15(2)11-20(14-23)8-4-10-22(13-20)19(24)18-6-3-5-16-12-21-9-7-17(16)18/h3,5-7,9,12,15,23H,4,8,10-11,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGRDWBRFZJESNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1(CCCN(C1)C(=O)C2=CC=CC3=C2C=CN=C3)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.